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Compound of Interest

Compound Name: Di(trimethylolpropane)

Cat. No.: B1346956

For Researchers, Scientists, and Drug Development Professionals

Core Properties of Di(trimethylolpropane)

Di(trimethylolpropane), also known as Di-TMP, is a tetrafunctional polyol used as a monomer
in the synthesis of various polymers. Its unique structure, featuring four primary hydroxyl
groups, imparts valuable properties to the resulting materials, such as high crosslink density,
thermal stability, and chemical resistance.

Physicochemical and Spectroscopic Data

The fundamental properties of Di(trimethylolpropane) are summarized in the table below for
easy reference.
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Property Value
CAS Number 23235-61-2
Molecular Formula C12H260s
Molecular Weight 250.33 g/mol
2-[2,2-bis(hydroxymethyl)butoxymethyl]-2-
IUPAC Name [ (hy Y _ 2 Y 4
ethylpropane-1,3-diol
Di-TMP, 2,2'-[oxybis(methylene)]bis[2-ethyl-1,3-
Synonyms ]
propanediol]
White to almost white crystalline powder or
Appearance
flakes
Melting Point 108-111 °C
Boiling Point 215 °C at 4 mmHg
Density Approximately 1.122 g/cm3
Soluble in water, methanol, and acetone.
Solubility Insoluble in aliphatic and aromatic
hydrocarbons.
Structure (SMILES) CCC(CO)(co)cocce(cey(co)eo

Primary Applications and Uses

Di(trimethylolpropane) is a versatile building block primarily utilized in the polymer industry.
Its tetrafunctionality allows for the creation of highly crosslinked and branched polymers with
enhanced performance characteristics.

Radiation-Curable Coatings and Inks

A significant application of Di-TMP is in the formulation of radiation-curable coatings and inks. It
Is often converted into its acrylate ester derivative, Di(trimethylolpropane) tetraacrylate (Di-
TMPTA), a tetrafunctional monomer that undergoes rapid polymerization upon exposure to
ultraviolet (UV) or electron beam (EB) radiation. This process, known as radiation curing, is a
fast, energy-efficient, and solvent-free method for producing high-performance coatings.
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The resulting coatings exhibit excellent hardness, scratch resistance, and chemical resistance,
making them suitable for demanding applications such as protective coatings for wood,
plastics, and electronics. The high reactivity of Di-TMPTA contributes to faster curing speeds in
the production of printing inks, including those used in lithography, ink jet, and flexography.

Polyurethanes

The primary hydroxyl groups of Di-TMP readily react with isocyanates to form polyurethane
networks. The tetrafunctional nature of Di-TMP allows for the formation of highly crosslinked
polyurethanes with improved mechanical strength, durability, and thermal stability. These
polyurethanes find use in a variety of applications, including foams, elastomers, adhesives, and
sealants.

Synthetic Lubricants

Di-TMP is used in the synthesis of polyol ester-based synthetic lubricants. These biolubricants
are derived from renewable resources, such as palm kernel oil, and offer excellent thermal and
oxidative stability, a high viscosity index, and a low pour point. The synthesis involves the
transesterification of fatty acid methyl esters with Di-TMP. The resulting Di-trimethylolpropane
tetraesters are potential candidates for high-performance and environmentally friendly
lubricants, including food-grade hydraulic oils.

Biodegradable Polymers for Drug Delivery

While research is ongoing, the synthesis of biodegradable hyperbranched polyesters from
trimethylolpropane, a related compound, suggests the potential of Di-TMP in biomedical
applications. These polymers can be designed to have biodegradable backbones and side
chains, offering biocompatibility and the possibility for covalent drug conjugation. The branched
structure allows for the creation of nano-sized drug delivery systems. However, it is important to
note that specific studies detailing the synthesis and application of Di-TMP-based polymers for
drug delivery are still emerging.

Experimental Protocols

The following sections provide detailed methodologies for key experiments involving
Di(trimethylolpropane).
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Synthesis of Polyhydroxyurethanes (PHUs) from
Di(trimethylolpropane) Carbonate

This protocol describes the synthesis of polyhydroxyurethanes (PHUs) through the polyaddition
of Di(trimethylolpropane) carbonate (DTMPC) with an aliphatic diamine.

Materials:

o Di(trimethylolpropane) carbonate (DTMPC)
e 1,6-Diaminohexane

e N,N-Dimethylformamide (DMF)

Procedure:

In a reaction vessel, dissolve DTMPC and a slight excess of 1,6-diaminohexane in DMF.
» Heat the reaction mixture to 70°C with continuous stirring under an inert atmosphere.
e Maintain the reaction at 70°C for 23 hours to allow for polyaddition to occur.

o After the reaction is complete, precipitate the resulting PHU by pouring the reaction mixture
into a non-solvent, such as methanol.

¢ Collect the precipitated polymer by filtration and dry it under vacuum.

Synthesis of Di(trimethylolpropane) Tetraester
Biolubricant

This protocol outlines the synthesis of a biolubricant through the transesterification of palm oil
methyl esters (POME) with Di(trimethylolpropane).

Materials:
e Palm oil methyl esters (POME)

o Di(trimethylolpropane) (Di-TMP)
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 Sulfuric acid (catalyst)

Procedure:

Combine POME and Di-TMP in a three-neck round-bottom flask equipped with a condenser,
thermocouple, and magnetic stirrer.

e Add a catalytic amount of sulfuric acid to the mixture.

o Heat the reaction mixture to the desired temperature (e.g., 150°C) under vacuum with
vigorous stirring.

o Monitor the progress of the reaction by analyzing the conversion of POME.

» Once the reaction reaches the desired conversion, neutralize the catalyst with a suitable
base.

» Purify the resulting Di-trimethylolpropane tetraester product by washing with water and
subsequent drying.

Mandatory Visualizations
Biological Interaction Pathway

As of the current scientific literature, there is no known direct biological signaling pathway for
Di(trimethylolpropane) itself. Its primary role is as a monomer in the synthesis of larger, more
complex polymers. The biological interactions would be characteristic of the final polymer, not
the Di-TMP monomer.

To fulfill the visualization requirement, the following diagram illustrates a conceptual workflow
for the application of a Di-TMP-based biodegradable polymer in targeted drug delivery.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1346956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Conceptual workflow for targeted drug delivery using a Di-TMP-based biodegradable
polymer.

Experimental Workflow: UV Curing of a Di-TMPTA
Coating

The following diagram illustrates a typical experimental workflow for the formulation and UV
curing of a coating containing Di(trimethylolpropane) tetraacrylate (Di-TMPTA).
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Caption: Experimental workflow for the formulation and UV curing of a Di-TMPTA-based
coating.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Di(trimethylolpropane)
(CAS 23235-61-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346956#cas-number-23235-61-2-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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